Cas no 122624-73-1 ((1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol)

• Product Name: (1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol
• CAS No: 122624-73-1
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 2085292
• PubChem ID: 14503066
• Update Time: 2025-06-08

(1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-rel-4-[(2-Amino-6-chloro-4-pyrimidinyl)amino]-2-cyclopentene-1-methanol
• [4-[(2-amino-6-chloropyrimidin-4-yl)amino]cyclopent-2-en-1-yl]methanol
• cis-(+/-)-4-[(2-AMino-6-chloro-4-pyriMidinyl)aMino]-2-cyclopentene-1-Methanol
• (1S,4R)-rel-4-[(2,5-DiaMino-6-chloro-4-pyriMidinyl)aMino]-2-cyclopentene-1-Methanol
• 4-[(2-Amino-6-chloro-4-pyrimidinyl)-amino]-2-cyclopentenylcarbinol
• SCHEMBL6693741
• (4-((2-Amino-6-chloropyrimidin-4-yl)amino)cyclopent-2-en-1-yl)methanol
• DTXSID20561067
• {4-[(2-Amino-6-chloropyrimidin-4-yl)amino]cyclopent-2-en-1-yl}methanol
• DKWGUXGAGXYRNE-UHFFFAOYSA-N
• 122624-73-1
• 1798043-27-2
• (1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol

• Inchi： 1S/C10H13ClN4O/c11-8-4-9(15-10(12)14-8)13-7-2-1-6(3-7)5-16/h1-2,4,6-7,16H,3,5H2,(H3,12,13,14,15)
• InChI Key： DKWGUXGAGXYRNE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(N)=N1)NC1C=CC(CO)C1

Computed Properties

• Exact Mass: 240.07800
• Monoisotopic Mass: 240.0777887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 88.02000
• LogP: 0.41310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on (1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol

Comprehensive Overview of (1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol (CAS No. 122624-73-1)

The compound (1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol, identified by its CAS No. 122624-73-1, is a chiral cyclopentene derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine ring and a cyclopentene backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in drug discovery.

One of the most searched questions related to CAS No. 122624-73-1 is its synthetic pathway and stereochemical properties. The (1R,4S)-rel configuration indicates a relative stereochemistry, which is crucial for its biological activity. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in cancer research. The 2-amino-6-chloro-4-pyrimidinyl moiety is particularly noteworthy, as it mimics natural nucleobases, enabling interactions with biological targets.

Another trending topic is the solubility and stability of (1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol under various conditions. Researchers often search for optimal storage conditions, such as temperature and pH, to maintain its integrity. This compound is typically stored at -20°C in a dry environment to prevent degradation. Its methanol group also raises questions about derivatization strategies, which are frequently discussed in organic chemistry forums.

The pharmacological potential of CAS No. 122624-73-1 is another area of interest. Its structural similarity to purine analogs suggests possible applications in antiviral or anti-inflammatory therapies. Recent publications have explored its role in signal transduction pathways, aligning with the growing demand for targeted therapies in precision medicine. This compound's ability to interfere with protein-protein interactions makes it a promising candidate for further investigation.

From a synthetic chemistry perspective, the compound's chirality poses both challenges and opportunities. Enantioselective synthesis of (1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol requires careful selection of catalysts and reagents. Researchers often search for green chemistry approaches to minimize waste and improve yield, reflecting the broader shift toward sustainable practices in the pharmaceutical industry.

In summary, (1R,4S)-rel-4-(2-Amino-6-chloro-4-pyrimidinyl)amino-2-cyclopentene-1-methanol (CAS No. 122624-73-1) is a versatile compound with wide-ranging applications in drug development and biochemical research. Its unique structure, combined with its potential to address pressing medical challenges, ensures its continued relevance in scientific discourse. Future studies will likely focus on optimizing its synthesis and exploring new therapeutic avenues, making it a compound to watch in the coming years.